Cas no 89427-02-1 (5-chloro-4-methoxy-2-(trifluoromethyl)-1H-benzimidazole)

5-chloro-4-methoxy-2-(trifluoromethyl)-1H-benzimidazole structure
89427-02-1 structure
Product Name:5-chloro-4-methoxy-2-(trifluoromethyl)-1H-benzimidazole
CAS No:89427-02-1
MF:C9H6ClF3N2O
MW:250.604951381683
CID:1941404
PubChem ID:55944
Update Time:2025-04-21

5-chloro-4-methoxy-2-(trifluoromethyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-4-methoxy-2-(trifluoromethyl)-1H-benzimidazole
    • DTXSID70237664
    • 89427-02-1
    • BENZIMIDAZOLE, 5-CHLORO-4-METHOXY-2-(TRIFLUOROMETHYL)-
    • 5-Chloro-4-methoxy-2-(trifluoromethyl)benzimidazole
    • DTXCID20160155
    • Inchi: 1S/C9H6ClF3N2O/c1-16-7-4(10)2-3-5-6(7)15-8(14-5)9(11,12)13/h2-3H,1H3,(H,14,15)
    • InChI Key: ITEGNHZULKQUEH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1OC)N=C(C(F)(F)F)N2

Computed Properties

  • Exact Mass: 250.012075
  • Monoisotopic Mass: 250.012075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.9
  • XLogP3: 3

Experimental Properties

  • Density: 1.522
  • Boiling Point: 338.9°C at 760 mmHg
  • Flash Point: 158.8°C
  • Refractive Index: 1.559
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